Cas no 62934-87-6 (Pentanedioic acid, 2-cyano-2-(2-cyanoethyl)-3,3-dimethyl-, diethyl ester)

• Product Name: Pentanedioic acid, 2-cyano-2-(2-cyanoethyl)-3,3-dimethyl-, diethyl ester
• CAS No: 62934-87-6
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 428652
• PubChem ID: 71381809
• Update Time: 2025-04-19

Pentanedioic acid, 2-cyano-2-(2-cyanoethyl)-3,3-dimethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-cyano-2-(2-cyanoethyl)-3,3-dimethyl-, diethyl ester
• diethyl 2-cyano-2-(2-cyanoethyl)-3,3-dimethylpentanedioate
• 62934-87-6
• DTXSID90804231

• Inchi： 1S/C15H22N2O4/c1-5-20-12(18)10-14(3,4)15(11-17,8-7-9-16)13(19)21-6-2/h5-8,10H2,1-4H3
• InChI Key： DHAXTJUXWSQJBH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(CCC#N)C(C)(C)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 294.15806
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.18